Pyrido(4,3-c)pyridazine-6(5H)-carboxylic acid, 7,8-dihydro-3-hydrazino-, ethyl ester
Cat. No. B3351768
M. Wt: 237.26 g/mol
InChI Key: QWFYBFFWLXGYBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04478837
Procedure details
The 3-ethylmercapto-5,6,7,8-tetrahydro-6-pyrido[4,3-c]pyridazinecarboxylic acid ethyl ester, required as starting material, may be obtained in a manner analogous to that described in Example 41(b), from 5,6,7,8-tetrahydro-3-mercapto-6-pyrido[4,3-c]pyridazinecarboxylic acid ethyl ester and ethyl bromide.
Name
3-ethylmercapto-5,6,7,8-tetrahydro-6-pyrido[4,3-c]pyridazinecarboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5,6,7,8-tetrahydro-3-mercapto-6-pyrido[4,3-c]pyridazinecarboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]([N:6]1[CH2:18][CH2:17][C:9]2[N:10]=[N:11][C:12](SCC)=[CH:13][C:8]=2[CH2:7]1)=[O:5])[CH3:2].C(OC(N1CCC2[N:28]=[N:29]C(S)=CC=2C1)=O)C.C(Br)C>>[CH2:1]([O:3][C:4]([N:6]1[CH2:18][CH2:17][C:9]2[N:10]=[N:11][C:12]([NH:28][NH2:29])=[CH:13][C:8]=2[CH2:7]1)=[O:5])[CH3:2]
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Inputs
Step One
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Name
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3-ethylmercapto-5,6,7,8-tetrahydro-6-pyrido[4,3-c]pyridazinecarboxylic acid ethyl ester
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C(C)OC(=O)N1CC2=C(N=NC(=C2)SCC)CC1
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Step Two
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Name
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5,6,7,8-tetrahydro-3-mercapto-6-pyrido[4,3-c]pyridazinecarboxylic acid ethyl ester
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C(C)OC(=O)N1CC2=C(N=NC(=C2)S)CC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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may be obtained in a manner analogous to
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)OC(=O)N1CC2=C(N=NC(=C2)NN)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
